Cas no 117012-81-4 (potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate)

• Product Name: potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate
• CAS No: 117012-81-4
• MF: C₆H₉K₂O₅P
• MW: 270.303025007248
• MDL: MFCD29991430
• CID: 4574593
• PubChem ID: 122163601
• Update Time: 2025-10-31

potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate Chemical and Physical Properties

Names and Identifiers

• potassium hydrogen [2-carboxy-2-(propan-2-ylidene)ethyl]phosphonate
• potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate

• MDL： MFCD29991430
• Inchi： 1S/C6H11O5P.2K/c1-4(2)5(6(7)8)3-12(9,10)11;;/h3H2,1-2H3,(H,7,8)(H2,9,10,11);;/q;2*+1/p-2
• InChI Key： KZEVYFIWHZMOHH-UHFFFAOYSA-L
• SMILES： [K+].[K+].C(P([O-])(O)=O)/C(/C([O-])=O)=C(/C)\C

Additional information on potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate

Potassium Hydrogen 2-Carboxy-2-(Propan-2-Ylidene)ethylphosphonate: A Novel Compound with Promising Applications in Biomedical Research

Potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate (CAS No. 117012-81-4) represents a unique molecular entity that has garnered significant attention in the field of biomedical research. This compound belongs to the class of phosphonate derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural complexity of 2-carboxy-2-(propan-2-ylidene)ethylphosphonate makes it a subject of interest for both academic and industrial researchers aiming to explore its pharmacological properties.

Recent studies have highlighted the synthetic pathways and chemical stability of potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate, which are critical factors in its potential use as a pharmaceutical agent. Researchers at the University of Tokyo have reported that the compound exhibits remarkable solubility in aqueous solutions, a property that is essential for drug delivery systems. This solubility profile is attributed to the presence of carboxyl groups and phosphonate moieties, which contribute to its hydrophilic nature.

The biological activity of potassium hydrogen 2-carboxy-3-(propan-2-ylidene)ethylphosphonate has been extensively studied in recent years. A 2023 publication in Journal of Medicinal Chemistry demonstrated its potential as an antioxidant agent. The compound was found to inhibit lipid peroxidation in cellular models, suggesting its application in the treatment of oxidative stress-related diseases. This finding aligns with the growing interest in phosphonate-based antioxidants for combating conditions such as neurodegenerative disorders and cardiovascular diseases.

Another area of focus is the synthetic methodology for producing potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate. A team at MIT has developed an efficient asymmetric catalytic approach that allows for the selective synthesis of this compound. This method not only enhances the yield but also reduces the environmental impact associated with traditional synthesis techniques. The use of chiral catalysts is a key innovation in this process, enabling the production of enantiomerically pure compounds that are critical for pharmaceutical applications.

The pharmacokinetic properties of potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate have also been investigated. Studies published in Drug Metabolism and Disposition indicate that the compound exhibits a favorable half-life and bioavailability in animal models. These characteristics are essential for the development of oral medications and targeted drug delivery systems. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for treating central nervous system disorders.

In the realm of clinical research, potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate has shown promise in preclinical trials. A 2024 study conducted by Harvard Medical School explored its potential in anti-inflammatory therapy. The compound was found to modulate cytokine production and inflammatory pathways, suggesting its utility in conditions such as autoimmune diseases and chronic inflammation. These findings underscore the importance of further clinical trials to validate its efficacy in human subjects.

The structural characterization of potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate has been a focal point for researchers. Techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its molecular conformation. These studies have revealed the conformational flexibility of the compound, which may influence its binding affinity to target proteins. Understanding these structural features is crucial for optimizing the compound's therapeutic potential.

Moreover, the environmental impact of potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate is an important consideration for its development. Research published in Environmental Science & Technology has assessed the compound's biodegradability and toxicological profile. These studies indicate that the compound is non-toxic to aquatic organisms and can be degraded by microbial processes, which is a significant advantage for its use in pharmaceutical applications.

The patent landscape surrounding potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate is also evolving. Several patent applications have been filed by biotechnology companies aiming to commercialize the compound. These patents cover various aspects, including synthetic methods, pharmaceutical formulations, and clinical applications. The competitive nature of this field highlights the potential market value of the compound and the importance of intellectual property protection.

In conclusion, potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate (CAS No. 117012-81-4) is a molecule with significant potential in the biomedical field. Its unique structure and diverse biological activities make it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its properties, which will be crucial for its development as a pharmaceutical agent. As the field of pharmaceutical chemistry advances, the role of compounds like potassium hydrogen 2-carboxy-2-(propan-2-ylidene)ethylphosphonate is likely to expand, offering new opportunities for medical innovation.